3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-N-(2-methylphenyl)propanamide
• InChI: InChI=1S/C18H19NO3/c1-13-6-2-3-7-15(13)19-18(20)11-10-14-12-21-16-8-4-5-9-17(16)22-14/h2-9,14H,10-12H2,1H3,(H,19,20)
• InChI Key: RJJJMJXCOBLNNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCC2COC3=CC=CC=C3O2
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide, also known as MDBP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of amphetamines and has been found to have several biochemical and physiological effects.

Mechanism of Action

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide acts as a potent releasing agent of monoamine neurotransmitters, including dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their extracellular concentration. This mechanism of action is similar to other amphetamines, such as MDMA and amphetamine.
Biochemical and Physiological Effects:
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide has been found to have several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also induces the release of hormones, such as cortisol and prolactin. In addition, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide has been shown to increase the release of cytokines and chemokines, indicating its potential role in the immune system.

Advantages and Limitations for Lab Experiments

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide has several advantages for lab experiments, including its potency and selectivity for monoamine neurotransmitters. It also has a long half-life, allowing for prolonged effects. However, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide can be difficult to synthesize and requires careful handling due to its potential toxicity.

Future Directions

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide has several potential future directions, including its use in the treatment of depression, anxiety, and Parkinson's disease. It may also have potential as a tool for studying the immune system and its interactions with the central nervous system. Further research is needed to fully understand the potential applications of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide and its mechanism of action.

Scientific Research Applications

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(2-methylphenyl)propanamide has been used in several scientific research studies, including its effects on the central nervous system, cardiovascular system, and immune system. It has also been studied for its potential use in the treatment of various diseases, including depression, anxiety, and Parkinson's disease.